Cas no 1355334-58-5 ((2-fluoro-6-nitrophenyl)methyl(methyl)amine)
(2-fluoro-6-nitrophenyl)methyl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Fluoro-6-nitrobenzyl)-N-methylamine
- 1-(2-Fluoro-6-nitrophenyl)-N-methylmethanamine
- (2-fluoro-6-nitrophenyl)methyl(methyl)amine
-
- Inchi: 1S/C8H9FN2O2/c1-10-5-6-7(9)3-2-4-8(6)11(12)13/h2-4,10H,5H2,1H3
- InChI Key: JPXQKBPFLSNWBJ-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1CNC)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 184
- Topological Polar Surface Area: 57.8
(2-fluoro-6-nitrophenyl)methyl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1868924-0.05g |
[(2-fluoro-6-nitrophenyl)methyl](methyl)amine |
1355334-58-5 | 0.05g |
$528.0 | 2023-09-18 | ||
| Enamine | EN300-1868924-0.1g |
[(2-fluoro-6-nitrophenyl)methyl](methyl)amine |
1355334-58-5 | 0.1g |
$553.0 | 2023-09-18 | ||
| Enamine | EN300-1868924-0.25g |
[(2-fluoro-6-nitrophenyl)methyl](methyl)amine |
1355334-58-5 | 0.25g |
$579.0 | 2023-09-18 | ||
| Enamine | EN300-1868924-0.5g |
[(2-fluoro-6-nitrophenyl)methyl](methyl)amine |
1355334-58-5 | 0.5g |
$603.0 | 2023-09-18 | ||
| Enamine | EN300-1868924-1.0g |
[(2-fluoro-6-nitrophenyl)methyl](methyl)amine |
1355334-58-5 | 1g |
$728.0 | 2023-06-03 | ||
| Enamine | EN300-1868924-2.5g |
[(2-fluoro-6-nitrophenyl)methyl](methyl)amine |
1355334-58-5 | 2.5g |
$1230.0 | 2023-09-18 | ||
| Enamine | EN300-1868924-5.0g |
[(2-fluoro-6-nitrophenyl)methyl](methyl)amine |
1355334-58-5 | 5g |
$2110.0 | 2023-06-03 | ||
| Enamine | EN300-1868924-10.0g |
[(2-fluoro-6-nitrophenyl)methyl](methyl)amine |
1355334-58-5 | 10g |
$3131.0 | 2023-06-03 | ||
| Enamine | EN300-1868924-1g |
[(2-fluoro-6-nitrophenyl)methyl](methyl)amine |
1355334-58-5 | 1g |
$628.0 | 2023-09-18 | ||
| Enamine | EN300-1868924-5g |
[(2-fluoro-6-nitrophenyl)methyl](methyl)amine |
1355334-58-5 | 5g |
$1821.0 | 2023-09-18 |
(2-fluoro-6-nitrophenyl)methyl(methyl)amine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on (2-fluoro-6-nitrophenyl)methyl(methyl)amine
Professional Introduction to (2-fluoro-6-nitrophenyl)methyl(methyl)amine (CAS No: 1355334-58-5)
(2-fluoro-6-nitrophenyl)methyl(methyl)amine is a specialized organic compound with a molecular structure that combines a fluoro-substituted nitrobenzene ring with an amine functional group. This compound, identified by its CAS number 1355334-58-5, has garnered significant attention in the field of pharmaceutical chemistry due to its unique chemical properties and potential applications in drug development.
The presence of both fluoro and nitro substituents in the aromatic ring imparts distinct electronic and steric characteristics to the molecule. The fluoro group, known for its ability to enhance metabolic stability and binding affinity, often plays a crucial role in medicinal chemistry. In contrast, the nitro group introduces a strong electron-withdrawing effect, influencing the molecule's reactivity and interactions with biological targets. This combination makes (2-fluoro-6-nitrophenyl)methyl(methyl)amine a promising candidate for further investigation in the design of novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. Studies have suggested that the amine substituents in (2-fluoro-6-nitrophenyl)methyl(methyl)amine may enhance its solubility and bioavailability, making it a potentially viable candidate for oral administration. Additionally, the compound's ability to interact with various biological receptors has been explored through virtual screening approaches, identifying potential targets for further validation.
In vitro studies have begun to unravel the mechanism of action of (2-fluoro-6-nitrophenyl)methyl(methyl)amine, revealing its potential as an inhibitor of certain enzymes and receptors implicated in inflammatory and infectious diseases. The nitro group's redox-active nature has been particularly noted for its ability to modulate oxidative stress responses, which is relevant in conditions such as neurodegenerative disorders. Furthermore, the fluoro-substituted aromatic core has shown promise in enhancing the binding affinity to specific protein targets, suggesting its utility in developing targeted therapies.
The synthesis of (2-fluoro-6-nitrophenyl)methyl(methyl)amine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the growing sophistication of modern organic chemistry techniques.
The compound's structural features have also attracted interest for their potential application in materials science. The rigid aromatic core combined with functionalized side chains makes it a candidate for designing advanced polymers and coatings with tailored properties. Research is ongoing to explore its utility in creating materials with enhanced thermal stability and mechanical strength, which could find applications in aerospace and automotive industries.
Ethical considerations are paramount when evaluating the potential applications of (2-fluoro-6-nitrophenyl)methyl(methyl)amine. Rigorous toxicological studies are essential to assess its safety profile before moving into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for ensuring that research is conducted responsibly and with minimal environmental impact.
The future prospects of (2-fluoro-6-nitrophenyl)methyl(methyl)amine are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic indications. As our understanding of molecular interactions continues to evolve, this compound is likely to play a significant role in the development of next-generation pharmaceuticals. The integration of cutting-edge technologies such as artificial intelligence and machine learning will further accelerate the discovery process, paving the way for innovative treatments across various disease domains.
1355334-58-5 ((2-fluoro-6-nitrophenyl)methyl(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)